N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide

• IUPAC Name: N-[2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)ethyl]-2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]acetamide
• InChI: InChI=1S/C24H27N5O4/c1-24(2)13-16-5-3-7-19(21(16)33-24)32-15-20(30)26-11-12-28-23(31)29(18-8-9-18)22(27-28)17-6-4-10-25-14-17/h3-7,10,14,18H,8-9,11-13,15H2,1-2H3,(H,26,30)
• InChI Key: MVSXDKBEIWGLBJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC(=O)NCCN3C(=O)N(C(=N3)C4=CN=CC=C4)C5CC5)C
• Molecular Formula: C24H27N5O4
• Molecular Weight: 449.5 g/mol

Description

N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)acetamide is a useful research compound. Its molecular formula is C24H27N5O4 and its molecular weight is 449.511. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Heterocyclic Derivative Formation

• The compound has been utilized as a precursor in the synthesis of various heterocycles, like pyrrole, pyridine, coumarin, thiazole, and others. These compounds were characterized by various spectroscopic methods and tested for insecticidal activity against cotton leafworm (Fadda et al., 2017).

Antitumor Activity

• Novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives synthesized from this compound have shown promising inhibitory effects on different cell lines, with some derivatives exhibiting high inhibitory effects comparable to doxorubicin (Albratty et al., 2017).

Antimicrobial Activity

• Various new heterocycles incorporating this compound were synthesized and evaluated as antimicrobial agents, showing potential for use in antimicrobial treatments (Bondock et al., 2008).

Synthesis of Polyheterocyclic Ring Systems

• It has been used for the construction of new polyheterocyclic ring systems, with in vitro antibacterial properties being evaluated for these new heterocycles (Abdel‐Latif et al., 2019).

Cross-dehydrogenative Coupling Reactions

• The compound played a role in the development of a method for synthesizing pyrazolo[1,5-a]pyridine and pyrido[1,2-b]indazole derivatives, demonstrating the versatility of this chemical in complex organic synthesis processes (Behbehani & Ibrahim, 2019).